Cas no 2287281-82-5 (1-(Chloromethyl)-3-(2,3-dichlorophenyl)bicyclo[1.1.1]pentane)

• Product Name: 1-(Chloromethyl)-3-(2,3-dichlorophenyl)bicyclo[1.1.1]pentane
• CAS No: 2287281-82-5
• MF: C₁₂H₁₁Cl₃
• MW: 261.57474064827
• CID: 6070950
• PubChem ID: 137946006
• Update Time: 2025-09-24

1-(Chloromethyl)-3-(2,3-dichlorophenyl)bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 2287281-82-5
• 1-(Chloromethyl)-3-(2,3-dichlorophenyl)bicyclo[1.1.1]pentane
• EN300-6760886

• Inchi： 1S/C12H11Cl3/c13-7-11-4-12(5-11,6-11)8-2-1-3-9(14)10(8)15/h1-3H,4-7H2
• InChI Key： XPIWTFNZTVHYJK-UHFFFAOYSA-N
• SMILES： ClCC12CC(C3C=CC=C(C=3Cl)Cl)(C1)C2

Computed Properties

• Exact Mass: 259.992633g/mol
• Monoisotopic Mass: 259.992633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on 1-(Chloromethyl)-3-(2,3-dichlorophenyl)bicyclo[1.1.1]pentane

Research Brief on 1-(Chloromethyl)-3-(2,3-dichlorophenyl)bicyclo[1.1.1]pentane (CAS: 2287281-82-5)

1-(Chloromethyl)-3-(2,3-dichlorophenyl)bicyclo[1.1.1]pentane (CAS: 2287281-82-5) is a novel bicyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bicyclo[1.1.1]pentane scaffold, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors targeting specific biological pathways. The structural complexity and functional versatility of this compound make it a valuable candidate for further exploration in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 1-(Chloromethyl)-3-(2,3-dichlorophenyl)bicyclo[1.1.1]pentane, aiming to enhance its pharmacological properties and therapeutic efficacy. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and photochemical transformations, have been employed to achieve high-yield and stereoselective synthesis of this compound. These efforts have not only improved the scalability of production but also enabled the exploration of its structure-activity relationships (SAR) in greater detail.

In preclinical studies, 1-(Chloromethyl)-3-(2,3-dichlorophenyl)bicyclo[1.1.1]pentane has demonstrated significant bioactivity, particularly in modulating key signaling pathways involved in inflammatory and oncogenic processes. Mechanistic studies have revealed that this compound acts as a potent inhibitor of specific protein-protein interactions (PPIs), which are often considered challenging targets in drug discovery. Its ability to disrupt these interactions with high selectivity and affinity underscores its potential as a lead compound for the development of novel therapeutics.

Furthermore, the pharmacokinetic and toxicological profiles of 1-(Chloromethyl)-3-(2,3-dichlorophenyl)bicyclo[1.1.1]pentane have been evaluated in various in vitro and in vivo models. Preliminary data indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties, along with a manageable safety profile. These findings support the continued investigation of this compound in more advanced stages of drug development, including potential clinical trials.

In conclusion, 1-(Chloromethyl)-3-(2,3-dichlorophenyl)bicyclo[1.1.1]pentane (CAS: 2287281-82-5) represents a promising candidate in the realm of chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated bioactivity and favorable pharmacokinetic properties, position it as a valuable tool for both basic research and therapeutic applications. Future studies should focus on further elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential in treating specific diseases.